molecular formula C25H33N5O2S B2776148 N1-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide CAS No. 921925-01-1

N1-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide

Cat. No. B2776148
CAS RN: 921925-01-1
M. Wt: 467.63
InChI Key: RJHUCVMBKORYMY-UHFFFAOYSA-N
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Description

N1-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide is a useful research compound. Its molecular formula is C25H33N5O2S and its molecular weight is 467.63. The purity is usually 95%.
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Scientific Research Applications

Neurokinin-1 Receptor Antagonists

Research on compounds with neurokinin-1 receptor antagonist activity, suitable for intravenous and oral administration, has been explored for clinical efficacy in emesis and depression. The solubility in water and effectiveness in pre-clinical tests highlight their potential therapeutic benefits (Harrison et al., 2001).

Catechol Oxidase Models

Studies on dicopper(II) complexes, incorporating a thioether group close to the metal site, have provided insights into the influence of heteroatoms on catecholase activity and speciation. This research contributes to understanding the active site of type 3 copper proteins (Merkel et al., 2005).

5-HT(1B/1D) Antagonists

The development of N-piperazinylphenyl biphenylcarboxamides as potent and selective 5-HT(1B/1D) antagonists, with significant effects in preclinical models of depression, emphasizes the therapeutic potential of piperazine derivatives in treating mood disorders (Liao et al., 2000).

Analgesic Isothiazolopyridines

The structural characterization of analgesic isothiazolopyridines of Mannich base type, including X-ray analysis, provides valuable data for the development of new analgesics. This research indicates the potential for designing more effective pain management drugs (Karczmarzyk & Malinka, 2008).

Vasopressin Antagonists

Investigations into nonpeptide arginine vasopressin antagonists for V1A and V2 receptors, focusing on the synthesis and pharmacological properties of specific derivatives, contribute to the development of drugs targeting vasopressin receptors for therapeutic applications (Matsuhisa et al., 1997).

properties

IUPAC Name

N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(3-methylsulfanylphenyl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H33N5O2S/c1-28-11-13-30(14-12-28)23(18-7-8-22-19(15-18)9-10-29(22)2)17-26-24(31)25(32)27-20-5-4-6-21(16-20)33-3/h4-8,15-16,23H,9-14,17H2,1-3H3,(H,26,31)(H,27,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJHUCVMBKORYMY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C(CNC(=O)C(=O)NC2=CC(=CC=C2)SC)C3=CC4=C(C=C3)N(CC4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H33N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

467.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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